Cas no 624-31-7 (4-Iodotoluene)

• Product Name: 4-Iodotoluene
• CAS No: 624-31-7
• MF: C₇H₇I
• MW: 218.034954309464
• MDL: MFCD00001059
• CID: 39151
• PubChem ID: 12207
• Update Time: 2025-07-15

4-Iodotoluene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-4-methylbenzene
• P-IODOTOLUENE
• 1-iodo-4-methyl-benzen
• 1-Methyl-4-iodobenzene
• 4-Methyl-1-iodobenzene
• 4-Methyliodobenzene
• 4-Methylphenyliodide
• benzene,1-iodo-4-methyl-
• p-Iodomethylbenzene
• 4-Iodotoluene
• 2-Iodotoluene
• 4-iodo-1-methylbenzene
• Benzene,1-iodo-4-methyl
• para-methyl-iodo-benzene
• p-Methyliodobenzene
• p-Tolyl iodide
• Toluene,p-iodo
• 4-Iodotoluene,99%

• MDL： MFCD00001059
• Inchi： 1S/C7H7I/c1-6-2-4-7(8)5-3-6/h2-5H,1H3
• InChI Key： UDHAWRUAECEBHC-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=CC=1
• BRN： 1903637

Computed Properties

• Exact Mass: 217.95900
• Monoisotopic Mass: 217.959243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow lens powder.
• Density: 1.678
• Melting Point: 33-35 °C (lit.)
• Boiling Point: 211.5 °C(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: 1.6155 (estimate)
• Solubility: Solubility in methanol is almost transparent.
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 2.59960
• Solubility: Insoluble in water.
• Sensitiveness: Light Sensitive

4-Iodotoluene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides